Cas no 2227705-99-7 (rac-(1R,2R)-2-(2-fluoro-6-methoxyphenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(2-fluoro-6-methoxyphenyl)cyclopropylmethanamine
• CAS No: 2227705-99-7
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6320748
• PubChem ID: 165721415
• Update Time: 2025-06-23

rac-(1R,2R)-2-(2-fluoro-6-methoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-fluoro-6-methoxyphenyl)cyclopropylmethanamine
• rac-[(1R,2R)-2-(2-fluoro-6-methoxyphenyl)cyclopropyl]methanamine
• 2227705-99-7
• EN300-1811600

• Inchi： 1S/C11H14FNO/c1-14-10-4-2-3-9(12)11(10)8-5-7(8)6-13/h2-4,7-8H,5-6,13H2,1H3/t7-,8+/m0/s1
• InChI Key： YRRAXEBFZBLYMU-JGVFFNPUSA-N
• SMILES： FC1=CC=CC(=C1[C@@H]1C[C@H]1CN)OC

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,2R)-2-(2-fluoro-6-methoxyphenyl)cyclopropylmethanamine

Rac-(1R,2R)-2-(2-Fluoro-6-Methoxyphenyl)cyclopropylmethanamine: A Comprehensive Overview

Rac-(1R,2R)-2-(2-fluoro-6-methoxyphenyl)cyclopropylmethanamine, identified by the CAS number 2227705-99-7, is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropane ring system, which is a three-membered ring with two substituents: a fluoro group and a methoxy group attached to a phenyl ring. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable compound for various applications.

The synthesis of rac-(1R,2R)-2-(2-fluoro-6-methoxyphenyl)cyclopropylmethanamine involves a series of intricate organic reactions, including Friedel-Crafts alkylation and subsequent stereochemical manipulations. Recent advancements in asymmetric catalysis have enabled the selective formation of the (1R,2R) diastereomer, which is critical for its pharmacological activity. The compound's chiral centers are strategically positioned to influence its interaction with biological targets, such as enzymes and receptors.

Recent studies have highlighted the potential of rac-(1R,2R)-cyclopropylmethanamine derivatives as modulators of various biological pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. The fluoro and methoxy groups play a pivotal role in enhancing the compound's bioavailability and selectivity.

In addition to its pharmacological applications, cyclopropylmethanamine derivatives are being explored for their potential in agrochemicals and materials science. The compound's stability under harsh conditions makes it an attractive candidate for developing new materials with tailored properties.

The development of efficient synthetic routes for rac-(1R,2R)-cyclopropylmethanamine has been a focal point of recent research efforts. Green chemistry approaches, such as using microwave-assisted synthesis and biocatalysts, have significantly improved the yield and sustainability of the production process.

In conclusion, rac-(1R,2R)-cyclopropylmethanamine, with its unique structure and versatile properties, represents a promising compound for diverse applications across multiple disciplines. Continued research into its synthesis, biological activity, and material properties will undoubtedly unlock new opportunities for its utilization in innovative technologies.